![molecular formula C16H13NO2S B3849682 1-phenyl-3-(phenylthio)-2,5-pyrrolidinedione CAS No. 71724-33-9](/img/structure/B3849682.png)
1-phenyl-3-(phenylthio)-2,5-pyrrolidinedione
Overview
Description
1-phenyl-3-(phenylthio)-2,5-pyrrolidinedione, also known as Phenylthiomethylketone (PTMK), is a chemical compound that has gained interest in scientific research due to its potential use in drug development. PTMK has been found to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The mechanism of action of PTMK is not fully understood. However, studies have suggested that PTMK may exert its biological activities by inhibiting various enzymes and signaling pathways. For example, PTMK has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of pro-inflammatory cytokines. PTMK has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
PTMK has been found to have various biochemical and physiological effects. Studies have shown that PTMK can induce apoptosis and cell cycle arrest in cancer cells. PTMK has also been found to inhibit the production of pro-inflammatory cytokines and the activation of NF-κB. Furthermore, PTMK has been shown to inhibit the replication of the influenza virus.
Advantages and Limitations for Lab Experiments
PTMK has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have various biological activities, making it a promising compound for drug development. However, PTMK also has some limitations. It is not very water-soluble, which can make it difficult to work with in certain experiments. Furthermore, the mechanism of action of PTMK is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on PTMK. One area of interest is the development of PTMK as a potential anti-cancer drug. Studies have shown that PTMK can induce apoptosis and cell cycle arrest in cancer cells, making it a promising compound for cancer treatment. Another area of interest is the development of PTMK as a potential anti-inflammatory drug. PTMK has been found to inhibit the production of pro-inflammatory cytokines and the activation of NF-κB, making it a potential treatment for inflammatory diseases. Furthermore, research on the mechanism of action of PTMK could provide insights into the development of new drugs that target similar pathways.
Scientific Research Applications
PTMK has been found to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Studies have shown that PTMK can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. PTMK has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, PTMK has been shown to have anti-viral properties by inhibiting the replication of the influenza virus.
properties
IUPAC Name |
1-phenyl-3-phenylsulfanylpyrrolidine-2,5-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2S/c18-15-11-14(20-13-9-5-2-6-10-13)16(19)17(15)12-7-3-1-4-8-12/h1-10,14H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FILZZALMJXSZOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC=CC=C2)SC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80308096 | |
Record name | 2,5-Pyrrolidinedione, 1-phenyl-3-(phenylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80308096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71724-33-9 | |
Record name | NSC202079 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=202079 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,5-Pyrrolidinedione, 1-phenyl-3-(phenylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80308096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.